Cas no 1355249-06-7 (7-Methyl-1,5,6,7-tetrahydroindazol-4-one)

7-Methyl-1,5,6,7-tetrahydroindazol-4-one structure
1355249-06-7 structure
Product Name:7-Methyl-1,5,6,7-tetrahydroindazol-4-one
CAS No:1355249-06-7
MF:C8H10N2O
MW:150.177801609039
CID:2125763
Update Time:2023-08-04

7-Methyl-1,5,6,7-tetrahydroindazol-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-6,7-dihydro-1H-indazol-4(5H)-one
    • 7-Methyl-1,5,6,7-tetrahydroindazol-4-one
    • Inchi: 1S/C8H10N2O/c1-5-2-3-7(11)6-4-9-10-8(5)6/h4-5H,2-3H2,1H3,(H,9,10)
    • InChI Key: NUMGTTOQSUAEHQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NNC=2C(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Topological Polar Surface Area: 45.8

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